N-(3-butoxyphenyl)cyclopropanecarboxamide

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: N-(3-butoxyphenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C14H19NO2/c1-2-3-9-17-13-6-4-5-12(10-13)15-14(16)11-7-8-11/h4-6,10-11H,2-3,7-9H2,1H3,(H,15,16)
• InChI Key: OVGDOXOMLDOZHC-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)NC(=O)C2CC2

Description

N-(3-butoxyphenyl)cyclopropanecarboxamide, also known as BPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPC is a cyclopropane carboxamide that has a butoxyphenyl group attached to it, which makes it an interesting compound for research purposes.

Scientific Research Applications

N-(3-butoxyphenyl)cyclopropanecarboxamide has shown promising results in various scientific research applications. It has been studied for its potential as an insecticide, fungicide, and herbicide. N-(3-butoxyphenyl)cyclopropanecarboxamide has also been studied for its potential as a ligand for metal ions and as a catalyst for organic reactions. In addition, N-(3-butoxyphenyl)cyclopropanecarboxamide has been studied for its potential as a drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(3-butoxyphenyl)cyclopropanecarboxamide is not fully understood. However, it is believed that N-(3-butoxyphenyl)cyclopropanecarboxamide acts by inhibiting the activity of certain enzymes involved in metabolic pathways. N-(3-butoxyphenyl)cyclopropanecarboxamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
N-(3-butoxyphenyl)cyclopropanecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function, reduce inflammation, and protect against oxidative stress. N-(3-butoxyphenyl)cyclopropanecarboxamide has also been shown to have neuroprotective effects and to improve memory and learning in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-butoxyphenyl)cyclopropanecarboxamide is its ease of synthesis. N-(3-butoxyphenyl)cyclopropanecarboxamide can be synthesized under mild conditions and yields a pure product. N-(3-butoxyphenyl)cyclopropanecarboxamide is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, one of the limitations of N-(3-butoxyphenyl)cyclopropanecarboxamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many future directions for research on N-(3-butoxyphenyl)cyclopropanecarboxamide. One area of research is the development of N-(3-butoxyphenyl)cyclopropanecarboxamide as a drug candidate for the treatment of Alzheimer's disease and other cognitive disorders. Another area of research is the development of N-(3-butoxyphenyl)cyclopropanecarboxamide as a pesticide or herbicide. N-(3-butoxyphenyl)cyclopropanecarboxamide could also be studied for its potential as a catalyst for organic reactions or as a ligand for metal ions. Further research is needed to fully understand the mechanism of action of N-(3-butoxyphenyl)cyclopropanecarboxamide and its potential applications in various fields.
Conclusion:
In conclusion, N-(3-butoxyphenyl)cyclopropanecarboxamide is a promising compound that has potential applications in various scientific research fields. Its ease of synthesis, stability, and promising biochemical and physiological effects make it an interesting compound for further study. Further research is needed to fully understand the mechanism of action of N-(3-butoxyphenyl)cyclopropanecarboxamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(3-butoxyphenyl)cyclopropanecarboxamide involves the reaction of 3-butoxyphenylboronic acid with cyclopropanecarboxylic acid chloride in the presence of a palladium catalyst. The reaction takes place under mild conditions and yields N-(3-butoxyphenyl)cyclopropanecarboxamide as a white solid. The purity of the compound can be improved by recrystallization from a suitable solvent.